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Compound of Interest

Compound Name: PKUMDL-LC-101-D04

Cat. No.: B3026041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of PKUMDL-
LC-101-D04, a potent allosteric activator of Glutathione Peroxidase 4 (GPX4). The information

herein is intended to support researchers and drug development professionals in the handling,

formulation, and experimental design involving this compound.

Physicochemical Properties
PKUMDL-LC-101-D04 is a crystalline solid with the following identifiers:

Chemical Name: N-(2-aminoethyl)-4-(3-cyclopentylthioureido)benzenesulfonamide

hydrochloride

CAS Number: 2143896-83-5

Molecular Formula: C₁₄H₂₃ClN₄O₂S₂

Molecular Weight: 378.94 g/mol

Solubility Profile
The solubility of PKUMDL-LC-101-D04 has been determined in various common laboratory

solvents. This data is crucial for the preparation of stock solutions and formulations for in vitro

and in vivo studies.
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Table 1: Quantitative Solubility Data for PKUMDL-LC-101-D04

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) ≥50.8 mg/mL[1]

A higher solubility of 200

mg/mL can be achieved with

ultrasonication.[2] It is

important to use newly

opened, hygroscopic DMSO

for optimal solubility.[2]

Ethanol (EtOH) ≥12.78 mg/mL[1] -

Water (H₂O) ≥51.2 mg/mL[1] -

20% SBE-β-CD in Saline 2.08 mg/mL

This forms a suspended

solution suitable for oral and

intraperitoneal injections.[2][3]

Stability Information
Understanding the stability of PKUMDL-LC-101-D04 under different storage conditions is

critical for ensuring its integrity and activity over time.

Table 2: Stability Data for PKUMDL-LC-101-D04

Form Storage Condition Stability Period

Crystalline Solid -20°C ≥ 4 years[4][5]

In Solvent (e.g., DMSO) -80°C 6 months[2]

In Solvent (e.g., DMSO) -20°C 1 month[2]

To prevent degradation, it is recommended to store stock solutions in aliquots to avoid

repeated freeze-thaw cycles.
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The following sections describe generalized experimental protocols that are representative of

the methods used to determine the solubility and stability of small molecules like PKUMDL-LC-
101-D04.

Kinetic Solubility Assay (Turbidimetric Method)
This high-throughput method is often used in early drug discovery to estimate aqueous

solubility.

Workflow for Kinetic Solubility Assay

Prepare 10 mM stock
of PKUMDL-LC-101-D04 in DMSO

Dispense serial dilutions
of stock solution into a

96-well microplate

Add aqueous buffer (e.g., PBS, pH 7.4)
to each well

Incubate at room temperature
for a defined period (e.g., 2 hours)

Measure turbidity (absorbance)
at a specific wavelength (e.g., 620 nm)

using a plate reader

Determine the concentration at which
precipitation occurs (kinetic solubility limit)

Click to download full resolution via product page
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Caption: Workflow for determining the kinetic solubility of a compound.

Protocol:

Stock Solution Preparation: A stock solution of PKUMDL-LC-101-D04 is prepared in 100%

DMSO at a high concentration (e.g., 10 mM).

Serial Dilution: The stock solution is serially diluted in DMSO in a 96-well plate.

Addition of Aqueous Buffer: An aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) is

added to each well to a final desired concentration, ensuring the final DMSO concentration is

low (e.g., <1%).

Incubation: The plate is incubated at room temperature for a set period (e.g., 2 hours) to

allow for precipitation.

Measurement: The turbidity of each well is measured using a nephelometer or a plate reader

at a wavelength where the compound does not absorb (e.g., 620 nm).

Data Analysis: The kinetic solubility is determined as the concentration at which a significant

increase in turbidity is observed, indicating precipitation.

HPLC-Based Stability Assay
This method is used to quantify the amount of intact compound over time under specific

storage conditions.

Workflow for HPLC-Based Stability Assay
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Prepare solutions of PKUMDL-LC-101-D04
in the desired solvent and concentration

Store aliquots of the solutions under
defined conditions (e.g., -20°C, -80°C)

At specified time points (e.g., 0, 1, 3, 6 months),
remove an aliquot for analysis

Analyze the aliquot by a validated
stability-indicating HPLC-UV method

Quantify the peak area of the intact
PKUMDL-LC-101-D04 against a

standard curve

Calculate the percentage of the compound
remaining at each time point

Click to download full resolution via product page

Caption: Workflow for assessing the stability of a compound using HPLC.

Protocol:

Sample Preparation: A solution of PKUMDL-LC-101-D04 is prepared in the solvent of

interest (e.g., DMSO) at a known concentration.

Storage: Aliquots of the solution are stored under the desired conditions (e.g., -20°C and

-80°C).

Time-Point Analysis: At predetermined time points (e.g., 0, 1, 3, and 6 months), an aliquot is

removed from storage.
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HPLC Analysis: The sample is analyzed using a validated stability-indicating HPLC method

with UV detection. The method should be able to separate the parent compound from any

potential degradants.

Quantification: The peak area of the intact PKUMDL-LC-101-D04 is measured and

compared to a standard curve generated from a freshly prepared sample to determine the

concentration.

Stability Assessment: The percentage of the compound remaining at each time point is

calculated to determine the stability profile.

Mechanism of Action: GPX4 Activation and
Ferroptosis Inhibition
PKUMDL-LC-101-D04 is an allosteric activator of GPX4, a key enzyme in the ferroptosis

pathway. Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid

peroxidation.

Simplified Ferroptosis Signaling Pathway
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Inhibition of Ferroptosis

Promotion of Ferroptosis

GPX4 Non-toxic Lipid Alcohols
(L-OH)

reduces toPKUMDL-LC-101-D04 activates

Glutathione (GSH)

Lipid Peroxides
(L-OOH)

Lipid Peroxides
(L-OOH)

Ferroptosis
(Cell Death)

Click to download full resolution via product page

Caption: PKUMDL-LC-101-D04 activates GPX4, which reduces lipid peroxides, thereby

inhibiting ferroptosis.

In the ferroptosis pathway, the accumulation of lipid peroxides leads to oxidative stress and

ultimately cell death. GPX4 plays a crucial protective role by converting these toxic lipid

peroxides into non-toxic lipid alcohols, using glutathione (GSH) as a cofactor. PKUMDL-LC-
101-D04 acts as an allosteric activator, enhancing the enzymatic activity of GPX4. This

increased activity leads to a more efficient reduction of lipid peroxides, thus protecting the cell

from ferroptotic death.

Need Custom Synthesis?
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and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026041#pkumdl-lc-101-d04-solubility-and-stability-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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